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Compound of Interest

Compound Name: NIrp3-IN-23

Cat. No.: B15138708

Application Notes and Protocols for Nirp3-IN-23

For Researchers, Scientists, and Drug Development Professionals

Introduction

NIrp3-IN-23, also identified as compound 15c, is a novel sila-cannabidiol (sila-CBD) derivative
that acts as a potent inhibitor of the NLRP3 inflammasome. The NLRP3 inflammasome is a key
component of the innate immune system, and its dysregulation is implicated in a wide range of
inflammatory diseases. NIrp3-IN-23 has been shown to significantly inhibit the heme-mediated
induction of the NLRP3 inflammasome, making it a valuable tool for studying the role of this
pathway in various pathological conditions and for the development of novel therapeutics.[1]
These application notes provide a comprehensive guide to the solubility, stability, and
experimental use of Nlrp3-IN-23.

Physicochemical Properties, Solubility, and Stability

While specific quantitative data for Nlrp3-IN-23 is limited, the following information is based on
its structural class (sila-CBD derivatives) and common practices for similar small molecule
inhibitors. Researchers are advised to perform their own validation for specific experimental
conditions.

Data Presentation: Nlrp3-IN-23 Properties
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Notes

Molecular Formula

C21H3002Si

As a sila-CBD derivative.

Appearance Likely a white to off-white solid  Based on similar compounds.
Solubility
Expected to be soluble. A The primary solvent for
DMSO stock concentration of 10-20 creating high-concentration
mM is a reasonable starting stock solutions of lipophilic
point. small molecules.
May be used as an alternative
« Ethanol Expected to be soluble. )
to DMSO for stock solutions.
As a lipophilic molecule, direct
» Water Poorly soluble. dissolution in aqueous media

is not recommended.

* Cell Culture Media

Insoluble at high
concentrations. Final DMSO
concentration should be kept
low (typically < 0.5%) to avoid
precipitation and solvent

toxicity.

Prepare intermediate dilutions
of the DMSO stock in media
before adding to the final

culture volume.

Storage and Stability

« Solid (Powder)

Store at -20°C for long-term

storage.

Protect from light and

moisture.

« Stock Solution (in DMSO)

Aliguot and store at -80°C for
long-term stability. Avoid

repeated freeze-thaw cycles.

Sila-CBD derivatives are
reported to have higher
metabolic stability compared to
their carbon analogues.[1]
However, CBD itself can be
unstable at room temperature
and in aqueous solutions, and
is sensitive to oxidation and
light.[2]
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It is recommended to assess

] - the stability of NIrp3-IN-23
] each experiment. Stability at -~ ]
* In Cell Culture Media ] ] under specific experimental
37°C in aqueous media may

Prepare fresh dilutions for

o conditions (e.g., incubation
be limited. )
time and temperature).

Signaling Pathways

The canonical activation of the NLRP3 inflammasome is a two-step process. The first signal, or
"priming," is typically initiated by pathogen-associated molecular patterns (PAMPS) like
lipopolysaccharide (LPS), which leads to the upregulation of NLRP3 and pro-IL-1[3 expression
via the NF-kB signaling pathway. The second signal, or "activation,” can be triggered by a
variety of stimuli, including heme, which leads to the assembly of the NLRP3 inflammasome
complex. This complex, consisting of NLRP3, the adaptor protein ASC, and pro-caspase-1,
facilitates the autocatalytic cleavage and activation of caspase-1. Active caspase-1 then
cleaves pro-inflammatory cytokines IL-13 and IL-18 into their mature forms, leading to their
secretion and the induction of pyroptosis, a form of inflammatory cell death. Nlrp3-IN-23 is
believed to directly inhibit the NLRP3 protein, thus preventing inflammasome assembly and
downstream inflammatory events.
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signal 1: Priming

PAMPs (e.g., LPS)
DAMPs

inhibition Signal 2: Activation

Activators (e.g., Heme)
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Cell Seeding and Priming

Seed BMDMs or THP-1 cells
in a 96-well plate

Y
Prime cells with LPS
(e.g., 1 pg/mL for 4 hours)

Inhibitor and Activator Treatment

Pre-incubate with NIrp3-IN-23
(various concentrations) or vehicle

(DMSO) for 1 hour

\ 4
Activate with Heme
(e.g., 10-50 pM for 6 hours)

Analysis

(Optional) Lyse cells and
perform Western blot for
cleaved Caspase-1

Collect cell culture supernatants

/ T

R . Measure cell death (pyroptosis)
[Measure IL-1pB secretion by ELISA] [ by LDH assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15138708#nlrp3-in-23-solubility-and-stability-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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